Cas no 1249516-29-7 (4-Bromo-1-(cyclopropylmethyl)-1h-pyrazol-3-amine)

• Product Name: 4-Bromo-1-(cyclopropylmethyl)-1h-pyrazol-3-amine
• CAS No: 1249516-29-7
• MF: C₇H₁₀BrN₃
• MW: 216.07840013504
• CID: 5696466
• PubChem ID: 61177149
• Update Time: 2025-11-01

4-Bromo-1-(cyclopropylmethyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• CS-0284934
• AKOS010424187
• EN300-783362
• 4-BROMO-1-(CYCLOPROPYLMETHYL)-1H-PYRAZOL-3-AMINE
• 1249516-29-7
• 1H-Pyrazol-3-amine, 4-bromo-1-(cyclopropylmethyl)-
• 4-Bromo-1-(cyclopropylmethyl)-1h-pyrazol-3-amine

• Inchi： 1S/C7H10BrN3/c8-6-4-11(10-7(6)9)3-5-1-2-5/h4-5H,1-3H2,(H2,9,10)
• InChI Key： PKXQFOLLRFEHSH-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1CC1

Computed Properties

• Exact Mass: 215.00581g/mol
• Monoisotopic Mass: 215.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.91±0.1 g/cm3(Predicted)
• Boiling Point: 329.1±22.0 °C(Predicted)
• pka: 1.94±0.10(Predicted)

Additional information on 4-Bromo-1-(cyclopropylmethyl)-1h-pyrazol-3-amine

Professional Introduction to 4-Bromo-1-(cyclopropylmethyl)-1H-pyrazol-3-amine (CAS No. 1249516-29-7)

4-Bromo-1-(cyclopropylmethyl)-1H-pyrazol-3-amine, identified by its CAS number 1249516-29-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine features a brominated pyrazole core substituted with a cyclopropylmethyl group, making it a versatile intermediate in the synthesis of various bioactive molecules. The unique structural attributes of this compound have garnered attention for its potential applications in drug discovery and medicinal chemistry.

The pyrazole scaffold is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of a bromine atom at the 4-position and a cyclopropylmethyl group at the 1-position enhances the reactivity and functionalization possibilities of the molecule. This modification allows for further derivatization, enabling the development of novel compounds with tailored pharmacological profiles.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their inherent biological activity and structural diversity. The compound 4-Bromo-1-(cyclopropylmethyl)-1H-pyrazol-3-amine has been explored in several studies as a key intermediate in the synthesis of more complex molecules. Its ability to serve as a building block for pharmacophores has made it particularly valuable in the design of targeted therapies.

One notable application of this compound is in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed to construct biaryl structures found in many active pharmaceutical ingredients (APIs). The cyclopropylmethyl group adds steric bulk, influencing the binding affinity and selectivity of the resulting compounds.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The study of 4-Bromo-1-(cyclopropylmethyl)-1H-pyrazol-3-amine has provided valuable insights into how modifications at different positions of the pyrazole ring can modulate biological activity. For instance, modifications at the 3-amino position can significantly alter the compound's solubility and metabolic stability, which are critical factors in drug development.

The compound's potential as a precursor for more complex molecules has also been explored in the context of fragment-based drug design. By leveraging its reactive sites, researchers can generate libraries of derivatives that can be screened for biological activity. This approach has been successful in identifying lead compounds for further optimization, demonstrating the compound's utility in high-throughput screening (HTS) campaigns.

In addition to its role in kinase inhibition, 4-Bromo-1-(cyclopropylmethyl)-1H-pyrazol-3-amine has shown promise in other therapeutic areas. Its structural features make it a suitable candidate for developing antimicrobial agents, where pyrazole derivatives have demonstrated efficacy against resistant strains of bacteria. The bromine atom further enhances its reactivity, allowing for facile introduction of additional functional groups that can improve antimicrobial properties.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available precursors. Key steps include bromination of a pyrazole derivative followed by nucleophilic substitution with a cyclopropylmethyl Grignard reagent. Optimization of reaction conditions is crucial to achieve high yields and purity, ensuring that the final product is suitable for downstream applications.

The growing interest in heterocyclic chemistry has led to the development of new synthetic methodologies tailored to constructing complex pyrazole derivatives. Techniques such as transition-metal-catalyzed reactions and flow chemistry have improved the efficiency and scalability of producing compounds like 4-Bromo-1-(cyclopropylmethyl)-1H-pyrazol-3-amine. These advancements have not only accelerated research but also made it more cost-effective to explore novel drug candidates.

In conclusion, 4-Bromo-1-(cyclopropylmethyl)-1H-pyrazol-3-amine (CAS No. 1249516-29-7) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse applications in drug discovery, particularly in kinase inhibition and antimicrobial therapy. As synthetic methodologies continue to evolve, this compound will remain a valuable tool for medicinal chemists seeking to develop novel therapeutic agents.